Cas no 880495-84-1 (tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methoxy]silane)

• Product Name: tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methoxy]silane
• CAS No: 880495-84-1
• MF: C₁₈H₃₂BNO₃Si
• MW: 349.348086357117
• MDL: MFCD11617859
• CID: 1917501
• PubChem ID: 49760406
• Update Time: 2025-07-20

tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methoxy]silane Chemical and Physical Properties

Names and Identifiers

• 2-((TERT-BUTYLDIMETHYLSILYLOXY)METHYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER
• 2-((tert-butyldimethylsilyloxy)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methoxy]silane
• tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methoxy]silane
• F74382
• Pyridine,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PS-13085
• MFCD11617859
• DTXSID10678198
• AKOS030231569
• 2-([(tert-Butyldimethylsilyl)oxy]methyl)pyridine-4-boronic acid pinacol ester
• 2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-{[(tert-butyldimethylsilyl)oxy]methyl}-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 880495-84-1
• 2-((tert-Butyldimethylsilyloxy)methyl)pyridine-4-boronic acid pinacol ester
• CS-0176410
• MB09992
• 2-(((tert-butyldimethylsilyl)oxy)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD11617859
• Inchi： 1S/C18H32BNO3Si/c1-16(2,3)24(8,9)21-13-15-12-14(10-11-20-15)19-22-17(4,5)18(6,7)23-19/h10-12H,13H2,1-9H3
• InChI Key： HHPSYFYQUPVLNV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Exact Mass: 349.224
• Monoisotopic Mass: 349.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• PSA: 40.58000
• LogP: 3.90260

Additional information on tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methoxy]silane

Introduction to Tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl)methoxy]silane (CAS No. 880495-84-1)

Ter-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl)methoxy]silane, a compound with the CAS number 880495-84-1, is a highly specialized organosilicon reagent that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of silicon-containing derivatives that are widely utilized in cross-coupling reactions, particularly in the context of Suzuki-Miyaura couplings. The presence of a tert-butyl group and a dimethyl substituent on the silicon atom enhances its stability and reactivity, making it an invaluable tool for constructing complex molecular frameworks.

The core structure of this compound features a pyridine moiety that is linked to a boronic ester group derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl. This boronic ester is highly effective in facilitating the formation of carbon-carbon bonds through palladium-catalyzed reactions. The pyridine ring not only serves as a handle for further functionalization but also contributes to the overall electronic properties of the molecule. This dual functionality makes it an attractive candidate for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on the development of efficient and sustainable synthetic methodologies. Organosilicon compounds have emerged as key players in this arena due to their ability to participate in diverse chemical transformations under mild conditions. The compound tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl)methoxy]silane exemplifies this trend by providing a robust platform for constructing biaryl structures. These biaryl compounds are prevalent in many biologically active molecules and are often central to drug discovery efforts.

The use of silicon-based reagents in cross-coupling reactions has been extensively studied and optimized. The tert-butyl and dimethyl groups on the silicon atom not only enhance the reactivity but also improve the handling and storage stability of the compound. This is particularly important in industrial settings where consistency and reliability are paramount. Furthermore, the boronic ester functionality allows for easy modification through various coupling strategies with aryl halides or other boronic acids.

One of the most compelling aspects of this compound is its application in pharmaceutical synthesis. The ability to introduce complex aryl groups into a molecular framework with high precision is crucial for developing drugs that target specific biological pathways. For instance, recent studies have demonstrated the utility of this reagent in constructing novel kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often implicated in diseases such as cancer. By leveraging the versatility of tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl)methoxy]silane, researchers have been able to generate lead compounds with potent inhibitory activity.

The synthesis of these complex molecules often involves multi-step sequences that require careful optimization. The use of silicon-based reagents like this one can streamline these processes by providing reliable intermediates that can be easily transformed into more sophisticated structures. Additionally, the mild reaction conditions typically required for organosilicon transformations contribute to reduced waste generation and improved atom economy.

In conclusion, tert-butyl-dimethyl-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl)methoxy]silane (CAS No. 880495-84-1) represents a significant advancement in synthetic chemistry. Its unique structural features make it an excellent candidate for facilitating cross-coupling reactions in both academic and industrial settings. As research continues to uncover new applications for organosilicon compounds like this one, their importance in drug discovery and material science is likely to grow even further.